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Compound of Interest

Compound Name:
(S)-N-Boc-2-

hydroxymethylmorpholine

Cat. No.: B156450 Get Quote

Essential Safety and Handling Guide for (S)-N-
Boc-2-hydroxymethylmorpholine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety, operational, and

disposal information for (S)-N-Boc-2-hydroxymethylmorpholine (CAS: 135065-76-8).

Adherence to these procedures is critical to ensure personal safety and maintain the integrity of

your research.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-N-Boc-2-hydroxymethylmorpholine is classified with the following hazards:

Causes skin irritation (H315).[1][2]

Causes serious eye irritation (H319).[1][2]

May cause respiratory irritation (H335).[1][2]

The signal word for this chemical is Warning.[1][3]
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To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Item Specification

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must comply with EN166 (EU)

or ANSI Z87.1 (US) standards.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

prior to use.

Body Protection Laboratory coat Should be clean and buttoned.

Respiratory Protection
Not required under normal use

with adequate ventilation

If dust or aerosols are

generated, use a NIOSH-

approved respirator with a P95

(US) or P2 (EU) filter.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent exposure and maintain chemical stability.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is 2-8°C under an inert gas (nitrogen or argon).[5]
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Keep away from incompatible materials such as strong oxidizing agents.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling (S)-N-Boc-2-
hydroxymethylmorpholine in a laboratory setting.

Preparation
- Don appropriate PPE

- Ensure fume hood is operational

Weighing
- Use a balance inside the fume hood

- Handle with care to avoid creating dust

Proceed to

Dissolution
- Add solvent slowly to the solid

- Use a magnetic stirrer for mixing

Proceed to

Reaction
- Transfer solution to the reaction vessel

- Monitor the reaction from outside the fume hood

Proceed to

Cleanup
- Quench the reaction as per protocol

- Dispose of waste in designated containers

Upon completion

Decontamination
- Clean all glassware and surfaces

- Remove and dispose of PPE correctly

Final Step

Click to download full resolution via product page
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Standard Operating Procedure for Handling (S)-N-Boc-2-hydroxymethylmorpholine.

Disposal Plan
All waste materials should be handled as hazardous waste.

Waste Type Disposal Container Procedure

Solid Waste
Labeled, sealed container for

chemical waste

Collect any unused solid

material and contaminated

disposables (e.g., weighing

paper, gloves).

Liquid Waste
Labeled, sealed container for

organic solvent waste

Collect all solutions containing

the compound. Do not pour

down the drain.

Empty Containers
Dispose of as hazardous

waste

Rinse the container three times

with a suitable solvent. Collect

the rinsate as liquid waste.

Dispose of all waste in accordance with federal, state, and local environmental regulations.

Contact your institution's environmental health and safety (EHS) department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (S)-N-Boc-
2-hydroxymethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156450#personal-protective-equipment-for-handling-
s-n-boc-2-hydroxymethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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